Cas no 102618-10-0 (3-chloro-6-[4-(1{H}-imidazol-1-yl)phenyl]pyridazine)

• Product Name: 3-chloro-6-[4-(1{H}-imidazol-1-yl)phenyl]pyridazine
• CAS No: 102618-10-0
• MF: C₁₃H₉ClN₄
• MW: 256.690360784531
• MDL: MFCD16652702
• CID: 5069030
• PubChem ID: 13508775
• Update Time: 2025-10-30

3-chloro-6-[4-(1{H}-imidazol-1-yl)phenyl]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(4-(1H-Imidazol-1-yl)phenyl)-6-chloropyridazine
• 3-chloro-6-[4-(1{H}-imidazol-1-yl)phenyl]pyridazine

• MDL： MFCD16652702
• Inchi： 1S/C13H9ClN4/c14-13-6-5-12(16-17-13)10-1-3-11(4-2-10)18-8-7-15-9-18/h1-9H
• InChI Key： YRIXTQJMJFOLTK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=CC(=CC=2)N2C=NC=C2)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 2.2
• Topological Polar Surface Area: 43.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-chloro-6-[4-(1{H}-imidazol-1-yl)phenyl]pyridazine

Research Brief on 3-chloro-6-[4-(1{H}-imidazol-1-yl)phenyl]pyridazine (CAS: 102618-10-0)

3-chloro-6-[4-(1{H}-imidazol-1-yl)phenyl]pyridazine (CAS: 102618-10-0) is a heterocyclic compound that has garnered significant attention in recent chemical and pharmaceutical research due to its potential as a bioactive scaffold. This compound, featuring a pyridazine core linked to an imidazole-substituted phenyl ring, exhibits structural characteristics that make it a promising candidate for drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting signaling pathways.

Recent studies have focused on the synthesis and optimization of 3-chloro-6-[4-(1{H}-imidazol-1-yl)phenyl]pyridazine derivatives to enhance their pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications to the imidazole moiety could significantly improve binding affinity to specific kinase targets, such as EGFR and VEGFR2, which are critical in cancer therapy. The compound's ability to act as a competitive inhibitor was confirmed through in vitro assays, showing IC50 values in the low micromolar range.

In addition to its kinase inhibitory activity, 3-chloro-6-[4-(1{H}-imidazol-1-yl)phenyl]pyridazine has been investigated for its potential in treating inflammatory diseases. Research published in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its role in modulating NF-κB signaling, a key pathway in inflammation. The study reported that the compound reduced pro-inflammatory cytokine production in macrophage cell lines, suggesting its utility as a lead compound for anti-inflammatory drug development.

From a synthetic chemistry perspective, advances in the scalable production of 3-chloro-6-[4-(1{H}-imidazol-1-yl)phenyl]pyridazine have been achieved through palladium-catalyzed cross-coupling reactions, as described in a 2024 Organic Process Research & Development article. This method offers higher yields (>85%) and reduced byproduct formation compared to traditional approaches, addressing previous challenges in large-scale synthesis.

Despite these promising findings, further research is needed to evaluate the compound's pharmacokinetic profile and toxicity. Preliminary in vivo studies in rodent models have shown acceptable bioavailability but indicate potential hepatic metabolism concerns that require structural optimization. Future directions include the development of prodrug strategies and formulation improvements to enhance therapeutic efficacy.

In conclusion, 3-chloro-6-[4-(1{H}-imidazol-1-yl)phenyl]pyridazine represents a versatile chemical entity with demonstrated bioactivity across multiple therapeutic areas. Its dual potential as a kinase inhibitor and anti-inflammatory agent, combined with improved synthetic accessibility, positions it as a valuable scaffold for next-generation drug discovery efforts. Ongoing research is expected to further elucidate its mechanism of action and expand its clinical applications.